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Abstract

3-Furonitrile, also known as furan-3-carbonitrile, is a pivotal heterocyclic building block that
merges the aromaticity of a furan ring with the versatile reactivity of a nitrile moiety. This unique
combination makes it a molecule of significant interest for researchers, particularly in the fields
of medicinal chemistry and materials science. This guide provides a comprehensive technical
overview of 3-Furonitrile, detailing its core chemical and physical properties, molecular and
electronic structure, spectroscopic signature, and key reactive characteristics. Furthermore, it
presents a validated synthetic protocol and explores the compound's expanding role in drug
discovery, offering field-proven insights for professionals in pharmaceutical development.

Core Molecular Properties and Structure

3-Furonitrile (CsHsNO) is a colorless to white crystalline solid at room temperature.[1][2] Its
structure consists of a five-membered furan ring with a nitrile group substituted at the 3-
position. This arrangement dictates its physical properties and chemical behavior.

Physicochemical Data
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The fundamental properties of 3-Furonitrile are summarized below, providing essential data

for experimental design and safety considerations.

Property Value Source(s)
CAS Number 30078-65-0 [A121031[415116]107]
Molecular Formula CsHsNO [11[3]14116]
Molecular Weight 93.08 g/mol [L13151[7]
Appearance Colorles.s to White crystalline e

low melting solid
Melting Point 28-32 °C (12131071
Boiling Point 150-151 °C [1][216][71[8]
Density 1.073 g/mLat 25 °C [11[2]1[3][7]
Refractive Index (n2°/D) 1.471-1.479 [31[6]1[7]
Flash Point 53 °C [11[2][7]
SMILES N#Cclccocl [319]
InChi Key ZQFYJHMUAWCEBH- BI6I[]

UHFFFAOYSA-N

Molecular and Electronic Structure

The structure of 3-Furonitrile is defined by the interplay between the electron-rich, aromatic

furan ring and the strongly electron-withdrawing nitrile group (-C=N).

» Aromaticity: The furan ring is an aromatic heterocycle with six t-electrons delocalized across

the five-membered ring, which imparts significant stability.

 Inductive Effect: The nitrogen atom of the nitrile group is highly electronegative, creating a

strong dipole moment and withdrawing electron density from the furan ring via the sigma

bond (inductive effect).
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e Resonance Effect: The nitrile group can also participate in resonance, further delocalizing
electron density, although this effect is less pronounced than in its isomer, 2-furonitrile. This
electronic profile renders the furan ring less susceptible to electrophilic attack compared to
unsubstituted furan but activates the nitrile group for certain nucleophilic additions.

Caption: 2D structure of 3-Furonitrile (CsHsNO).

Spectroscopic Profile

Accurate characterization is paramount for verifying the synthesis and purity of 3-Furonitrile.
The following spectroscopic data serve as a reference standard.
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] Expected
Technique Feature . Source(s)
Observation
Strong absorption at
IR Spectroscopy C=N stretch [10]
~2230-2240 cm~1
C=C stretch Absorptions at ~1500- [10]
(aromatic) 1600 cm™?
Strong absorption at
C-O-C stretch [10]
~1050-1150 cm—1
Three distinct signals
in the aromatic region
(~6.5-8.0 ppm). H5
proton (adjacent to
C2) typically most
downfield due to
1H NMR Furan protons proximity to the nitrile
group. Complex
splitting patterns
(doublets, triplets, or
doublet of doublets)
are expected due to
coupling.
o Signal at ~115-120
13C NMR Nitrile carbon (-C=N)
ppm.
Four signals in the
Furan carbons aromatic region
(~110-150 ppm).
Mass Spectrometry Molecular lon (M*) m/z = 93.02 [5]
The nitrile group
_ imparts a substantial
Rotational ) )
Dipole Moment dipole moment, [11][12]
Spectroscopy

leading to an intense

rotational spectrum.
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The two lowest-
energy excited states
correspond to the in-
plane (vi7) and out-of-
plane (vz4) nitrile
bending vibrations,
Vibrational States which are closely
coupled.[11][12] Their
precise frequencies
have been determined
asviz =168.193 cm
and vz24 = 169.636
cm~1[11][12]

Chemical Reactivity and Synthetic Utility

The dual functionality of 3-Furonitrile provides multiple avenues for chemical transformation,
making it a versatile intermediate.

Reactivity of the Furan Ring

While deactivated by the nitrile group, the furan ring can still undergo certain reactions:

» Electrophilic Aromatic Substitution: Reactions like nitration or halogenation are possible but
require harsher conditions than unsubstituted furan and will be directed by the existing
substituents.

» Metal-Catalyzed Cross-Coupling: The C-H and C-O bonds of the furan ring can be activated
by transition metal catalysts (e.g., Nickel), enabling the formation of new C-C bonds.[13]

» Diels-Alder Reactions: The furan ring can act as a diene in [4+2] cycloaddition reactions,
although its aromaticity makes this less favorable than in non-aromatic dienes.

Reactivity of the Nitrile Group

The nitrile group is a cornerstone of its synthetic utility:
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e Hydrolysis: It can be hydrolyzed under acidic or basic conditions to form 3-furancarboxamide
and subsequently 3-furoic acid.

e Reduction: The nitrile can be reduced to a 3-(aminomethyl)furan using reducing agents like
lithium aluminum hydride (LiAlH4) or catalytic hydrogenation.

» Nucleophilic Addition: The electrophilic carbon of the nitrile is susceptible to attack by
organometallic reagents (e.g., Grignard reagents) to form ketones after hydrolysis.

* Role in Covalent Inhibition: In drug design, the nitrile group can act as a "warhead".[14] It can
undergo reversible or irreversible nucleophilic attack by cysteine or serine residues in the
active site of an enzyme, forming a covalent thioimidate or imidate adduct, respectively.[14]
This mechanism is exploited in the design of targeted covalent inhibitors.[14]

C2
C3-CN
C4 3-Furonitrile
C5
o1

Primary Site of
Functional Group
Transformation

Site of
Electrophilic Attack

Furan Ring Reactivity Group Reactivity

Hydrolysis (to Amide/Acid)
Reduction (to Amine)
Nucleophilic Addition (e.g., Grignard)
Covalent Modification (with Cys/Ser)

Electrophilic Substitution
Cross-Coupling (C-H, C-O activation)
Diels-Alder Cycloaddition

Click to download full resolution via product page

Caption: Key reactivity sites of 3-Furonitrile.
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Synthesis Protocol: Cyanation of 3-Bromofuran

The synthesis of 3-Furonitrile can be effectively achieved via a metal-catalyzed cyanation of a
3-halofuran precursor, such as 3-bromofuran.[7] The Rosenmund-von Braun reaction and its
modern palladium-catalyzed variants are standard methods for this transformation.[3]

Causality and Self-Validation

The choice of a palladium-catalyzed cyanation offers significant advantages over classical
copper cyanide methods, including milder reaction conditions, lower catalyst loadings, and
broader functional group tolerance. The protocol below is designed as a self-validating system:
the successful synthesis is confirmed by comparing the spectroscopic data of the purified
product against the reference data provided in Section 2.

Experimental Protocol

Reaction: Palladium-Catalyzed Cyanation of 3-Bromofuran

¢ Inert Atmosphere: To a flame-dried, three-neck round-bottom flask equipped with a reflux
condenser, magnetic stir bar, and nitrogen inlet, add zinc cyanide (Zn(CN)z, 0.6 eq.). The
use of zinc cyanide is often preferred over more acutely toxic alkali metal cyanides.

» Catalyst and Ligand: Add tris(dibenzylideneacetone)dipalladium(0) (Pdz(dba)s, 0.02 eq.) and
1,1'-bis(diphenylphosphino)ferrocene (dppf, 0.08 eq.). Rationale: The dppf ligand is crucial
for stabilizing the palladium catalyst, facilitating the oxidative addition and reductive
elimination steps of the catalytic cycle, and preventing catalyst decomposition.

e Solvent and Reagents: Under a positive flow of nitrogen, add anhydrous dimethylformamide
(DMF). Stir the mixture for 10 minutes to ensure dissolution and catalyst activation. Add 3-
bromofuran (1.0 eq.).

e Heating: Heat the reaction mixture to 100-120 °C and maintain for 12-24 hours. Monitor the
reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass
spectrometry (GC-MS).

o Work-up: Cool the reaction mixture to room temperature. Quench by carefully adding an
agueous solution of sodium bicarbonate. Rationale: The basic wash helps to neutralize any
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acidic byproducts and aids in the removal of inorganic salts.

Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

Combine the organic layers.

Purification: Wash the combined organic layers with brine, dry over anhydrous magnesium
sulfate (MgSOa), filter, and concentrate under reduced pressure. The crude product is then
purified by flash column chromatography on silica gel (using a hexane/ethyl acetate gradient)

to yield pure 3-Furonitrile.

Validation: The structure and purity of the isolated product must be confirmed by *H NMR,
13C NMR, IR, and MS, with the results matching the data in Section 2.
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Caption: Workflow for the synthesis of 3-Furonitrile.
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Applications in Drug Discovery

The furan ring is a privileged scaffold in medicinal chemistry, and when combined with a nitrile
group, it creates a pharmacophore with unique and valuable properties.

o Metabolic Stability: The nitrile group is generally robust and resistant to metabolic
degradation, which can improve the pharmacokinetic profile of a drug candidate.

o Bioisosterism: The nitrile can act as a bioisostere for a carbonyl group or even a halogen like
fluorine. This allows for the fine-tuning of a molecule's electronic properties and binding
interactions while maintaining a similar size and shape.

» Polarity and Binding: As a polar, hydrogen-bond accepting group, the nitrile can form crucial
interactions with amino acid residues in a protein's active site, enhancing binding affinity and
selectivity.[14]

» Scaffold for Complex Molecules: 3-Furonitrile serves as a starting point for the synthesis of
more complex molecules. The furan ring provides a rigid, aromatic core, while the nitrile
offers a reactive handle for elaboration into other functional groups, enabling the exploration
of diverse chemical space.[11]

3-Furonitrile

in Drug Design

Roles cf the NitrileXPharmacophore

Metabolic Carbonyl/Halogen H-Bond Acceptor Covalent Warhead
Stability Bioisostere Polar Interactions (with Cys/Ser)

Click to download full resolution via product page

Caption: Key roles of the furanonitrile moiety in drug discovery.

Safety and Handling
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3-Furonitrile is a hazardous substance and must be handled with appropriate precautions in a
laboratory setting.

e GHS Hazards: It is classified as a flammable solid (H228), harmful if swallowed (H302),
harmful in contact with skin (H312), and harmful if inhaled (H332).[5][7] It can also cause
skin irritation (H315), serious eye damage (H318), and may cause respiratory irritation
(H335).[5][7]

o Handling: Always handle in a well-ventilated fume hood. Wear appropriate personal
protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant
gloves.

e Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from
heat, sparks, and open flames.

Conclusion

3-Furonitrile is a molecule of significant synthetic and pharmaceutical importance. Its well-
defined chemical properties, predictable reactivity, and the dual functionality of its furan and
nitrile components make it an exceptionally versatile building block. For medicinal chemists and
drug development professionals, understanding its structural nuances, spectroscopic
signatures, and potential as a pharmacophore is essential for leveraging its full potential in the
design of next-generation therapeutics. This guide serves as a foundational technical resource
to support and inspire further innovation with this valuable compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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